![molecular formula C17H33N3O2 B2368690 Tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate CAS No. 2229508-22-7](/img/structure/B2368690.png)
Tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate
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Overview
Description
Tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C17H33N3O2 . It is a derivative of N-Boc piperazine . The compound is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using single-crystal X-ray diffraction analysis . The molecule of one such compound was found to be linear in shape with the ethyl acetate moiety adopting a fully extended conformation . Another compound was found to be L-shaped with the molecule being twisted at a certain atom . The crystal structure of these compounds featured various types of intermolecular interactions .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate and its derivatives are primarily synthesized for research in chemical and pharmaceutical fields. Sanjeevarayappa et al. (2015) detailed the synthesis and characterization of a related compound, highlighting its crystal structure and potential for moderate anthelmintic activity (Sanjeevarayappa et al., 2015). Gumireddy et al. (2021) described a sterically congested piperazine derivative with potential pharmaceutical applications (Gumireddy et al., 2021).
Molecular Structure Analysis
The compound has been the subject of several studies focusing on its molecular structure. Mamat et al. (2012) reported on the crystal and molecular structure of a derivative, providing insights into its chemical composition (Mamat et al., 2012). Similarly, Kulkarni et al. (2016) conducted studies on derivatives, emphasizing their molecular shapes and intermolecular interactions (Kulkarni et al., 2016).
Biological Evaluation
Some derivatives of this compound have been evaluated for their biological activities. For instance, the study by Sanjeevarayappa et al. (2015) included assessments of antibacterial and anthelmintic activities, although the results showed only moderate effectiveness (Sanjeevarayappa et al., 2015).
Application in Synthesis of Biologically Active Compounds
This compound serves as a precursor or intermediate in the synthesis of various biologically active molecules. For example, Kong et al. (2016) discussed the synthesis of an intermediate crucial for compounds like crizotinib (Kong et al., 2016).
Anticorrosive Properties
In addition to pharmaceutical applications, there's research on its use in materials science, such as a study by Praveen et al. (2021) that explored the anticorrosive behavior of a novel derivative for carbon steel in acidic environments (Praveen et al., 2021).
Future Directions
The future directions for research on Tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate could include exploring its potential applications in pharmaceuticals and drug discovery, given its role as a pharmaceutical intermediate . Further studies could also focus on its synthesis process and detailed physical and chemical properties.
Properties
IUPAC Name |
tert-butyl 4-(3-piperidin-3-ylpropyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H33N3O2/c1-17(2,3)22-16(21)20-12-10-19(11-13-20)9-5-7-15-6-4-8-18-14-15/h15,18H,4-14H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIKGKXJPAZGACQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CCCC2CCCNC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H33N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2229508-22-7 |
Source
|
Record name | tert-butyl 4-[3-(piperidin-3-yl)propyl]piperazine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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